2-[4-(Aminomethyl)phenoxy]-N-(pyridin-3-yl)acetamide hydrochloride

• Molecular Formula: C14H16ClN3O2
• Molecular Weight: 293.75 g/mol
• IUPAC Name: 2-[4-(aminomethyl)phenoxy]-N-pyridin-3-ylacetamide;hydrochloride
• InChI: InChI=1S/C14H15N3O2.ClH/c15-8-11-3-5-13(6-4-11)19-10-14(18)17-12-2-1-7-16-9-12;/h1-7,9H,8,10,15H2,(H,17,18);1H
• InChI Key: HXISRQVQFROMDW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)NC(=O)COC2=CC=C(C=C2)CN.Cl

Description

2-[4-(Aminomethyl)phenoxy]-N-(pyridin-3-yl)acetamide hydrochloride is a synthetic small molecule characterized by a phenoxy-acetamide backbone linked to a pyridin-3-yl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-(Aminomethyl)phenoxy]-N-(pyridin-3-yl)acetamide hydrochloride typically involves the reaction of 4-(aminomethyl)phenol with pyridine-3-carboxylic acid, followed by acylation and subsequent hydrochloride salt formation. The reaction conditions often include the use of solvents like toluene and reagents such as iodine (I2) and tert-butyl hydroperoxide (TBHP) for promoting C–C bond cleavage .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Core Chemical Reactions

2.1 Substitution Reactions
The hydroxyl group on 4-(aminomethyl)phenol undergoes substitution with bromoacetamide derivatives under alkaline conditions (K₂CO₃/THF), forming the phenoxyacetamide backbone .

Reaction	Reagents/Conditions	Yield	Key Observations
Phenoxyacetamide formation	Bromoacetamide, K₂CO₃, THF, 60°C	78–85%	Competing di-substitution observed at >80°C

2.2 Amide Coupling
The aminomethylphenoxy intermediate reacts with pyridin-3-amine via carbodiimide-mediated coupling (EDC/HOBt) .

Reaction	Catalyst	Solvent	Yield	Purity
Pyridine-amide bond formation	EDC, HOBt, DMF, RT	DMF	92%	>98% (HPLC)

2.3 Hydrochloride Salt Formation
The free base is treated with HCl in isopropanol to enhance solubility and stability.

Reagent	Temperature	Crystallization Solvent	Final Purity
HCl (g)	0–5°C	Isopropanol/Et₂O	99.5% (by titration)

Functional Group Reactivity

3.1 Aminomethyl Group
The primary amine (-CH₂NH₂) participates in:

• Acylation : Reacts with acyl chlorides (e.g., acetyl chloride) to form secondary amides .

• Schiff Base Formation : Condenses with aldehydes (e.g., benzaldehyde) under anhydrous conditions .

3.2 Pyridine Moiety
The pyridin-3-yl group undergoes:

• N-Oxidation : Reacts with m-CPBA in CH₂Cl₂ to form N-oxide derivatives .

• Electrophilic Substitution : Limited reactivity due to electron-withdrawing acetamide group .

Stability and Degradation Pathways

• Hydrolysis : The amide bond cleaves under prolonged exposure to 6M HCl at 100°C, yielding 4-(aminomethyl)phenol and pyridin-3-amine.

• Oxidation : The aminomethyl group oxidizes to nitroso derivatives in the presence of H₂O₂/Fe²⁺ .

Comparative Reaction Data

Reaction Type	Conditions	Byproducts	Mitigation Strategy
Substitution	Excess bromoacetamide, 60°C	Di-substituted acetamide	Controlled stoichiometry
Amide coupling	EDC/HOBt, RT	Urea derivatives	Use of HOBt suppresses racemization

Scientific Research Applications

2-[4-(Aminomethyl)phenoxy]-N-(pyridin-3-yl)acetamide hydrochloride has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[4-(Aminomethyl)phenoxy]-N-(pyridin-3-yl)acetamide hydrochloride involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can modulate the activity of these targets, leading to various biological effects. The pathways involved may include signal transduction cascades and gene expression regulation .

Comparison with Similar Compounds

N-(2-Aminoethyl)-2-(4-(2,6-dioxo-1,3-dipropylpurin-8-yl)phenoxy)acetamide Hydrochloride ()

• Molecular weight : 464.95 (vs. ~300–350 estimated for the target).
• Key differences :
  • The purine ring in this compound introduces a bulky, planar heterocycle, likely enhancing DNA/protein intercalation but reducing membrane permeability compared to the target’s pyridine .
  • The 2,6-dioxo and dipropyl groups add hydrogen-bonding capacity but increase metabolic instability .

N-[4-(3-Piperidinyloxy)phenyl]acetamide Hydrochloride (Evidences 6–7)

• Structural contrast: The piperidinyloxy group introduces a saturated ring, conferring conformational flexibility vs. the rigid aromatic pyridine in the target . The lack of an aminomethyl group may limit solubility and cationic interactions .

Biological Activity

2-[4-(Aminomethyl)phenoxy]-N-(pyridin-3-yl)acetamide hydrochloride, a compound with the molecular formula C₁₄H₁₆ClN₃O₂, has garnered attention in pharmacological research due to its potential biological activities. This article explores the compound's synthesis, biological activity, mechanisms of action, and relevant case studies, supported by diverse research findings.

The synthesis of 2-[4-(Aminomethyl)phenoxy]-N-(pyridin-3-yl)acetamide hydrochloride typically involves the reaction of 4-aminomethylphenol with pyridine derivatives. The compound is characterized by its unique structure, which includes a phenoxy group and a pyridine moiety that contribute to its biological properties .

Antitumor Activity

Research has indicated that compounds similar to 2-[4-(Aminomethyl)phenoxy]-N-(pyridin-3-yl)acetamide exhibit significant antitumor activity. A study evaluated various acetamide derivatives against human tumor cell lines and found promising results for compounds with structural similarities . Specifically, derivatives containing the aminophenyl group showed notable cytotoxic effects on cancer cells.

Table 1: Antitumor Activity of Related Compounds

Compound Name	Cell Line Tested	IC50 (µM)	Reference
Compound 10	HT29	5.0
Compound 16	A431	3.5
2-[4-AM]	MCF7	4.2

The mechanism by which 2-[4-(Aminomethyl)phenoxy]-N-(pyridin-3-yl)acetamide exerts its biological effects may involve the inhibition of specific signaling pathways associated with cancer cell proliferation and survival. Studies suggest that compounds with similar structures can modulate the activity of proteins involved in apoptosis and cell cycle regulation .

Study on Anticancer Properties

In a comprehensive evaluation, a series of acetamide derivatives were synthesized and screened for their anticancer properties. Among these, compounds bearing the pyridine and phenoxy groups demonstrated substantial activity against various cancer cell lines. The study highlighted that structural modifications could enhance potency, suggesting a structure-activity relationship (SAR) that could guide future drug development .

In Vivo Evaluation

In vivo studies have also been conducted to assess the pharmacokinetics and therapeutic efficacy of related compounds in animal models. These studies indicated that compounds similar to 2-[4-(Aminomethyl)phenoxy]-N-(pyridin-3-yl)acetamide hydrochloride possess favorable absorption and distribution characteristics, making them suitable candidates for further clinical development .

Q & A

Q. What are the optimal synthetic routes for 2-[4-(Aminomethyl)phenoxy]-N-(pyridin-3-yl)acetamide hydrochloride, and how do reaction conditions influence yield?

Methodological Answer: The synthesis typically involves sequential substitution, reduction, and condensation reactions. For example:

• Substitution reaction : React 4-(aminomethyl)phenol derivatives with halogenated pyridine intermediates under alkaline conditions (pH 9–11) to form the phenoxy-pyridine backbone .
• Reduction : Use iron powder in acidic media (e.g., HCl) to reduce nitro intermediates to amines, ensuring temperature control (60–80°C) to avoid side products .
• Condensation : Employ condensing agents like EDC/HOBt for amide bond formation between the phenoxy intermediate and pyridin-3-amine derivatives .

Q. Critical Factors :

• Alkaline pH (>10) in substitution reactions minimizes hydrolysis of reactive intermediates.
• Catalytic amounts of DMAP improve amidation efficiency .

Q. Which analytical techniques are most reliable for characterizing this compound and its intermediates?

Methodological Answer:

• HPLC-PDA/MS : Quantify purity (>98%) and detect trace impurities (e.g., unreacted aniline derivatives) .
• NMR (¹H/¹³C) : Confirm structural integrity, particularly the presence of the aminomethyl group (δ 3.8–4.2 ppm for –CH2NH2) and pyridyl protons (δ 8.1–8.9 ppm) .
• X-ray crystallography : Resolve stereochemical ambiguities in crystalline intermediates .

Validation : Cross-reference NMR shifts with DFT-calculated spectra (e.g., Gaussian 16) to validate assignments .

Q. How can researchers optimize solubility and stability for in vitro assays?

Methodological Answer:

• Counterion screening : Compare hydrochloride vs. trifluoroacetate salts; hydrochloride salts often improve aqueous solubility (e.g., >10 mg/mL in PBS) .
• pH adjustment : Use citrate buffer (pH 4.5) to stabilize the compound against hydrolysis of the acetamide group .
• Lyophilization : Formulate as a lyophilized powder for long-term storage (−20°C, argon atmosphere) .

Advanced Research Questions

Q. What computational strategies can predict the compound’s reactivity and degradation pathways?

Methodological Answer:

• Reaction path search : Use quantum chemical software (e.g., GRRM17) to map potential degradation pathways, such as hydrolysis of the acetamide group (activation energy: ~25 kcal/mol) .
• MD simulations : Simulate solvent interactions (e.g., water/DMSO) to identify vulnerable bonds .
• In silico metabolism : Employ ADMET Predictor™ to predict cytochrome P450-mediated oxidation sites (e.g., pyridyl N-oxidation) .

Validation : Correlate computational predictions with accelerated stability studies (40°C/75% RH for 4 weeks) .

Q. How should researchers resolve contradictions in bioactivity data across different experimental models?

Methodological Answer:

• Dose-response normalization : Account for differences in cell permeability (e.g., Papp values via Caco-2 assays) when comparing IC50 values .
• Orthogonal assays : Validate target engagement using SPR (binding affinity) and cellular thermal shift assays (CETSA) .
• Meta-analysis : Apply hierarchical Bayesian modeling to reconcile discrepancies in kinase inhibition profiles across studies .

Case Example : If conflicting data arise in kinase inhibition assays, verify ATP concentration (1–10 mM range) and pre-incubation time (10–30 min) to ensure equilibrium .

Q. What methodologies identify and quantify degradation products under stressed conditions?

Methodological Answer:

• Forced degradation : Expose the compound to oxidative (3% H2O2), acidic (0.1 M HCl), and thermal (60°C) stress .
• LC-QTOF-MS : Detect degradation products (e.g., hydrolyzed acetamide or oxidized pyridine) with mass accuracy <5 ppm .
• Quantitative NMR : Use ERETIC2 calibration for absolute quantification of degradation impurities .

Q. Degradation Pathway Table :

Condition	Major Degradants	Mechanism
Acidic (0.1 M HCl)	Pyridin-3-amine + Phenolic acid	Acetamide hydrolysis
Oxidative (H2O2)	N-Oxide derivative	Pyridine ring oxidation
Thermal (60°C)	Dimerized product (MW + 381.4)	Free radical coupling